Cas no 2224248-58-0 (1-2-(butan-2-yl)piperidin-1-ylprop-2-en-1-one)

• Product Name: 1-2-(butan-2-yl)piperidin-1-ylprop-2-en-1-one
• CAS No: 2224248-58-0
• MF: C₁₂H₂₁NO
• MW: 195.301243543625
• CID: 6241461
• PubChem ID: 132398261
• Update Time: 2025-10-29

1-2-(butan-2-yl)piperidin-1-ylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-2-(butan-2-yl)piperidin-1-ylprop-2-en-1-one
• 1-[2-(butan-2-yl)piperidin-1-yl]prop-2-en-1-one
• 2224248-58-0
• AKOS033934904
• EN300-26573660

• Inchi： 1S/C12H21NO/c1-4-10(3)11-8-6-7-9-13(11)12(14)5-2/h5,10-11H,2,4,6-9H2,1,3H3
• InChI Key： NXMSFMSERRLJBU-UHFFFAOYSA-N
• SMILES： O=C(C=C)N1CCCCC1C(C)CC

Computed Properties

• Exact Mass: 195.162314293g/mol
• Monoisotopic Mass: 195.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.3Ų

Additional information on 1-2-(butan-2-yl)piperidin-1-ylprop-2-en-1-one

Chemical Profile of 1-2-(butan-2-yl)piperidin-1-ylprop-2-en-1-one (CAS No. 2224248-58-0)

1-2-(butan-2-yl)piperidin-1-ylprop-2-en-1-one is a significant compound in the realm of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. The molecular structure, characterized by a piperidine ring linked to a propenone moiety with a butyl substituent, presents a promising scaffold for drug discovery and development. This compound, identified by its Chemical Abstracts Service (CAS) number 2224248-58-0, has been extensively studied for its potential pharmacological properties, particularly in the context of central nervous system (CNS) disorders and inflammatory conditions.

The chemical entity is of particular interest due to its ability to modulate neurotransmitter systems, which is a critical aspect in the treatment of neurological and psychiatric disorders. The presence of the piperidine ring enhances its solubility and bioavailability, making it an attractive candidate for further medicinal chemistry exploration. Additionally, the propenone group contributes to its reactivity, allowing for diverse chemical modifications that can fine-tune its pharmacological profile.

In recent years, there has been a surge in research focused on developing novel therapeutics for neurodegenerative diseases such as Alzheimer's and Parkinson's. 1-2-(butan-2-yl)piperidin-1-ylprop-2-en-1-one has emerged as a compound of interest in this area due to its structural similarity to known active pharmaceutical ingredients (APIs) that exhibit neuroprotective and anti-inflammatory effects. Preclinical studies have suggested that this compound may interact with specific receptors and enzymes involved in the pathogenesis of these diseases, offering a potential therapeutic intervention.

The synthesis of 1-2-(butan-2-yl)piperidin-1-ylprop-2-en-1-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The butyl substituent on the piperidine ring is strategically positioned to enhance binding affinity to target proteins, while the propenone moiety provides a site for further functionalization. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to optimize the synthetic pathway.

One of the most compelling aspects of this compound is its potential role in modulating inflammatory pathways. Chronic inflammation is implicated in various diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer. Studies have indicated that 1-(butan-2-yloxy)-4-(propenone)-piperidine derivatives exhibit anti-inflammatory properties by inhibiting key pro-inflammatory cytokines and enzymes. This has opened up new avenues for therapeutic development targeting inflammatory conditions.

The pharmacokinetic properties of 1-(butanoyloxy)-4-propenone-piperidine are also worth noting. Its metabolic stability and distribution profile suggest that it could be suitable for oral administration, which would enhance patient compliance compared to injectable formulations. Furthermore, its ability to cross the blood-brain barrier makes it an attractive candidate for treating CNS disorders directly.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of CAS No. 2224248-58-0 with biological targets more accurately than ever before. Molecular docking studies have revealed that this compound interacts with receptors such as serotonin 5-HT6 and dopamine D3 receptors, which are implicated in cognitive dysfunction and movement disorders. These findings provide a strong rationale for further exploration of this compound as a potential therapeutic agent.

The role of (butanoyloxy)piperidine propenone derivatives in drug development extends beyond CNS disorders. There is growing evidence suggesting their potential efficacy in treating mood disorders such as depression and anxiety. Preclinical models have demonstrated that these compounds can modulate serotonin levels and inhibit enzymes like monoamine oxidase (MAO), which are crucial in regulating mood neurotransmitters.

From an industrial perspective, the scalability of synthesizing (butanoyloxy)piperidine propenone is an important consideration for pharmaceutical companies looking to develop new drugs based on this scaffold. Process optimization efforts have focused on improving reaction yields while minimizing byproduct formation. Green chemistry principles have also been applied to reduce the environmental impact of its synthesis, ensuring sustainable production practices.

The regulatory landscape for new drug candidates like CAS No 2224248580 is stringent but well-defined. Regulatory agencies require comprehensive data on safety, efficacy, and quality before approving new drugs for clinical use. Researchers are currently working on generating this data through rigorous preclinical studies designed to evaluate the compound's safety profile across various doses and exposure durations.

In conclusion,(butanoyloxy)piperidine propenone (CAS No 2224248580) represents a promising chemical entity with significant potential in pharmaceutical applications. Its unique structural features make it an attractive scaffold for developing novel therapeutics targeting neurological disorders, inflammatory conditions, and mood disorders. Continued research into its pharmacological properties will likely uncover new opportunities for medical intervention.